Cas no 898790-11-9 ( )

  structure
  structure
Product Name: 
CAS No:898790-11-9
MF:C16H14F2O
MW:260.278571605682
CID:877654
PubChem ID:24725653
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-difluorophenyl)-3-(2-methylphenyl)propan-1-one
    • 3',4'-DIFLUORO-3-(2-METHYLPHENYL)PROPIOPHENONE
    • 898790-11-9
    • AKOS016020983
    • MFCD03843006
    • DTXSID20644046
    •  
    • MDL： MFCD03843006
    • Inchi： 1S/C16H14F2O/c1-11-4-2-3-5-12(11)7-9-16(19)13-6-8-14(17)15(18)10-13/h2-6,8,10H,7,9H2,1H3
    • InChI Key： PMHYNFUFHNOMLH-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)C(CCC1C=CC=CC=1C)=O)F

Computed Properties

  • Exact Mass: 260.10100
  • Monoisotopic Mass: 260.10127139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.08870

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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3',4'-difluoro-3-(2-methylphenyl)propiophenone
 898790-11-9 97%
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 ￡540.00 2022-03-01
Fluorochem
205662-2g
3',4'-difluoro-3-(2-methylphenyl)propiophenone
 898790-11-9 97%
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 898790-11-9 97%
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A2B Chem LLC
AH91722-1g
3',4'-Difluoro-3-(2-methylphenyl)propiophenone
 898790-11-9 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH91722-2g
3',4'-Difluoro-3-(2-methylphenyl)propiophenone
 898790-11-9 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AH91722-5g
3',4'-Difluoro-3-(2-methylphenyl)propiophenone
 898790-11-9 97%
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 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658514-1g
1-(3,4-Difluorophenyl)-3-(o-tolyl)propan-1-one
 898790-11-9 98%
1g
 ￥7212.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658514-2g
1-(3,4-Difluorophenyl)-3-(o-tolyl)propan-1-one
 898790-11-9 98%
2g
 ￥13514.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658514-5g
1-(3,4-Difluorophenyl)-3-(o-tolyl)propan-1-one
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